2,5-Dichlorophenyl 5-tert-butyl-2-ethoxybenzene-1-sulfonate
Overview
Description
2,5-Dichlorophenyl 5-tert-butyl-2-ethoxybenzene-1-sulfonate is a versatile chemical compound used in various scientific research applications. Its unique properties make it valuable in fields such as drug synthesis, organic chemistry studies, and pharmaceutical development.
Preparation Methods
The synthesis of 2,5-Dichlorophenyl 5-tert-butyl-2-ethoxybenzene-1-sulfonate involves several steps. Typically, the process begins with the preparation of the starting materials, followed by a series of reactions under controlled conditions. The exact synthetic routes and reaction conditions can vary, but they generally involve the use of specific reagents and catalysts to achieve the desired product.
Chemical Reactions Analysis
2,5-Dichlorophenyl 5-tert-butyl-2-ethoxybenzene-1-sulfonate undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
This compound is widely used in scientific research due to its unique properties. It is utilized in drug synthesis, where it serves as a key intermediate in the production of various pharmaceuticals. Additionally, it is employed in organic chemistry studies to explore new reaction mechanisms and pathways. In the pharmaceutical industry, it is used to develop new drugs and therapeutic agents.
Mechanism of Action
The mechanism of action of 2,5-Dichlorophenyl 5-tert-butyl-2-ethoxybenzene-1-sulfonate involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved can vary depending on the specific application and context .
Comparison with Similar Compounds
2,5-Dichlorophenyl 5-tert-butyl-2-ethoxybenzene-1-sulfonate can be compared to other similar compounds, such as 2-(Di-tert-butylphosphino)-2’-methylbiphenyl. While both compounds have unique properties, this compound stands out due to its specific applications in drug synthesis and pharmaceutical development .
Properties
IUPAC Name |
(2,5-dichlorophenyl) 5-tert-butyl-2-ethoxybenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20Cl2O4S/c1-5-23-15-9-6-12(18(2,3)4)10-17(15)25(21,22)24-16-11-13(19)7-8-14(16)20/h6-11H,5H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHZXNXGIKNOPTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(C)(C)C)S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20Cl2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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